4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid

• Molecular Formula: C16H12ClNO2S
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid
• InChI: InChI=1S/C16H12ClNO2S/c17-11-7-5-10(6-8-11)13-9-15(16(19)20)21-14-4-2-1-3-12(14)18-13/h1-8,15H,9H2,(H,19,20)
• InChI Key: KDHATOHQYYFMNE-UHFFFAOYSA-N
• SMILES: C1C(SC2=CC=CC=C2N=C1C3=CC=C(C=C3)Cl)C(=O)O

Description

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid, also known as Diltiazem, is a calcium channel blocker that is used to treat hypertension, angina, and some arrhythmias. It was first synthesized in the 1960s and has since become an important drug in the treatment of cardiovascular diseases. In

Scientific Research Applications

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has been extensively studied for its therapeutic effects on cardiovascular diseases. It has been shown to reduce blood pressure, decrease the frequency and severity of angina attacks, and improve cardiac function in patients with heart failure. In addition to its clinical applications, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has also been used in scientific research to study the role of calcium channels in cardiovascular function and disease.

Mechanism of Action

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid works by blocking the entry of calcium ions into cardiac and smooth muscle cells, which leads to relaxation of the blood vessels and a decrease in heart rate and contractility. This mechanism of action makes 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid an effective treatment for hypertension, angina, and some arrhythmias.
Biochemical and Physiological Effects:
4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several biochemical and physiological effects on the body. It reduces the concentration of calcium ions in cardiac and smooth muscle cells, which leads to relaxation of the blood vessels and a decrease in heart rate and contractility. 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid also has a vasodilatory effect, which helps to lower blood pressure. In addition, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has been shown to improve cardiac function in patients with heart failure.

Advantages and Limitations for Lab Experiments

4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects on cardiovascular diseases. 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is also readily available and can be easily synthesized in the lab. However, there are some limitations to the use of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid in lab experiments. It is a complex molecule that requires skilled chemists and specialized equipment to synthesize. In addition, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is a calcium channel blocker and may interfere with other calcium-dependent processes in the body.

Future Directions

There are several future directions for research on 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid. One area of research is the development of new formulations of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid that can be more easily administered to patients. Another area of research is the study of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid in combination with other drugs for the treatment of cardiovascular diseases. Finally, there is a need for further research on the biochemical and physiological effects of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid to better understand its mechanism of action and potential therapeutic applications.
Conclusion:
In conclusion, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is a calcium channel blocker that is used to treat hypertension, angina, and some arrhythmias. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects on cardiovascular diseases. 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several advantages for use in lab experiments, but there are also some limitations to its use. There are several future directions for research on 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid, including the development of new formulations, the study of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid in combination with other drugs, and further research on its biochemical and physiological effects.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid involves a multi-step process that starts with the reaction of 4-chlorophenylacetonitrile and thiourea to form 4-(4-chlorophenyl)thioacetamide. This intermediate is then reacted with 2,3-dichlorobenzoic acid to form the final product, 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid. The synthesis of 4-(4-Chlorophenyl)-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid is a complex process that requires skilled chemists and specialized equipment.